Cas no 1805026-79-2 (3-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 3-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1805026-79-2
• MF: C₈H₃BrClF₆NO₃S
• MW: 422.526740312576
• CID: 4844195
• Update Time: 2025-06-15

3-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C8H3BrClF6NO3S/c9-1-3-5(20-8(14,15)16)4(7(11,12)13)2-17-6(3)21(10,18)19/h2H,1H2
• InChI Key： FBPFNLUDABCIGA-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C(F)(F)F)C=1OC(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 464
• XLogP3: 3.8
• Topological Polar Surface Area: 64.599

Additional information on 3-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride

Research Briefing on 3-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS: 1805026-79-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyridine-based sulfonyl chlorides as versatile intermediates in drug discovery and development. Among these, 3-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS: 1805026-79-2) has emerged as a critical building block for the synthesis of novel bioactive compounds. This research briefing aims to provide an overview of the latest studies and applications related to this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic implications.

The compound 3-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride is characterized by its unique structural features, including a bromomethyl group, trifluoromethoxy, and trifluoromethyl substituents on the pyridine ring. These functionalities render it highly reactive and suitable for further derivatization, making it a valuable intermediate in the synthesis of sulfonamides and other sulfonyl-containing compounds. Recent studies have explored its use in the development of enzyme inhibitors, particularly targeting proteases and kinases involved in various disease pathways.

One of the key areas of research involving this compound is its application in the design of covalent inhibitors. The bromomethyl group allows for selective alkylation of nucleophilic residues in target proteins, enabling the development of irreversible inhibitors with enhanced potency and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of covalent inhibitors for Bruton's tyrosine kinase (BTK), a target implicated in B-cell malignancies and autoimmune diseases. The study reported significant improvements in inhibitor efficacy and pharmacokinetic properties, underscoring the compound's utility in drug discovery.

In addition to its role in covalent inhibitor design, 3-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride has been investigated for its potential in radiopharmaceutical development. The presence of fluorine atoms in its structure makes it a promising candidate for the synthesis of PET (positron emission tomography) tracers. A recent study in the European Journal of Medicinal Chemistry highlighted its use in the preparation of fluorine-18 labeled probes for imaging studies, offering new avenues for non-invasive diagnostics and therapeutic monitoring.

From a synthetic chemistry perspective, the compound's reactivity has been leveraged in multicomponent reactions and click chemistry approaches. Researchers have successfully employed it in the construction of diverse heterocyclic scaffolds, which are prevalent in many pharmacologically active molecules. For example, a 2022 publication in Organic Letters detailed its use in a one-pot synthesis of pyridine-fused sulfonamides, showcasing its versatility as a synthetic building block.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 3-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride due to its sensitivity to moisture and potential instability under certain conditions. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity, as well as developing safer handling procedures. Advances in flow chemistry and continuous manufacturing have shown potential in addressing these challenges, as reported in a 2023 study in Chemical Engineering Journal.

In conclusion, 3-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS: 1805026-79-2) represents a valuable tool in modern medicinal chemistry, with diverse applications ranging from covalent drug discovery to radiopharmaceutical development. Ongoing research continues to uncover new opportunities for its use, while addressing synthetic and handling challenges. As the field progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and diagnostic agents.